Cas no 2470439-14-4 (Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate
• CAS No: 2470439-14-4
• MF: C₁₇H₂₆BrN₃O₃
• MW: 400.310643672943
• CID: 6406876
• PubChem ID: 155820690
• Update Time: 2025-11-06

Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{3-[(5-bromopyridin-2-yl)oxy]propyl}piperazine-1-carboxylate
• EN300-7544113
• 2470439-14-4
• Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate
• SCHEMBL23649400

• Inchi： 1S/C17H26BrN3O3/c1-17(2,3)24-16(22)21-10-8-20(9-11-21)7-4-12-23-15-6-5-14(18)13-19-15/h5-6,13H,4,7-12H2,1-3H3
• InChI Key： YNLWBXBXYPIJRM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OCCCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 399.11575g/mol
• Monoisotopic Mass: 399.11575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.9Ų

Additional information on Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate

Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate (CAS No. 2470439-14-4)

Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate (CAS No. 2470439-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bromopyridine derivative, is characterized by its unique structural features, which include a tert-butyl ester group, a piperazine ring, and a bromopyridine moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The bromopyridine moiety in Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate is particularly noteworthy due to its ability to form stable complexes with metal ions, which can be leveraged in the development of metal-based drugs. Additionally, the presence of the bromine atom provides a handle for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of bromopyridine derivatives in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The piperazine ring in Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate is known to enhance the solubility and bioavailability of the compound, which can improve its pharmacokinetic profile.

In the context of drug discovery, Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate has been explored as a lead compound for the development of novel therapeutics. Its ability to cross the blood-brain barrier (BBB) makes it particularly interesting for central nervous system (CNS) disorders. A recent study published in *Pharmaceutical Research* reported that this compound effectively penetrates the BBB and exhibits neuroprotective effects in animal models of neurodegenerative diseases.

The synthesis of Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and esterification. The tert-butyl ester group is often introduced at the final stage to protect the carboxylic acid functionality during subsequent transformations. This synthetic strategy ensures high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate should be stored under controlled conditions to maintain its stability. It is recommended to store the compound at temperatures below 0°C and to protect it from moisture and light exposure. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The potential applications of Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in the development of functional polymers and coatings. The presence of reactive functional groups allows for easy incorporation into polymer matrices, which can enhance their mechanical and thermal properties.

In conclusion, Tert-butyl 4-[3-(5-bromopyridin-2-yl)oxypropyl]piperazine-1-carboxylate (CAS No. 2470439-14-4) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play a crucial role in advancing our understanding and capabilities in medicinal chemistry and related fields.